Cas no 126156-20-5 ((2-Iodo-4-methylphenyl)methanol)

• Product Name: (2-Iodo-4-methylphenyl)methanol
• CAS No: 126156-20-5
• Molecular Formula: C₈H₉OI
• Molecular Weight: 248.06
• CID: 4471625
• PubChem ID: 14763614

(2-Iodo-4-methylphenyl)methanol Properties

Names and Identifiers

• AG-777/09310004
• SCHEMBL15196307
• MFCD01926612
• 126156-20-5
• F85813
• 2-IODO-4-METHYLBENZYL ALCOHOL
• (2-iodo-4-methylphenyl)methanol

• InChIKey： MQRMMERGHBIYEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9IO/c1-6-2-3-7(5-10)8(9)4-6/h2-4,10H,5H2,1H3
• SMILES： CC1=CC(=C(C=C1)CO)I

Computed Properties

• Exact Mass: 247.96981g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.96981g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols